Cas no 81259-85-0 (3-(1,3-Benzothiazol-2-yl)-7-(dibutylamino)-2H-1-benzopyran-2-one)

• Product name: 3-(1,3-Benzothiazol-2-yl)-7-(dibutylamino)-2H-1-benzopyran-2-one
• CAS No: 81259-85-0
• MF: C₂₄H₂₆N₂O₂S
• MW: 406.54
• CID: 2802996
• PubChem ID: 22472357

3-(1,3-Benzothiazol-2-yl)-7-(dibutylamino)-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID50625883
• 81259-85-0
• SCHEMBL2048767
• 3-(1,3-Benzothiazol-2-yl)-7-(dibutylamino)-2H-1-benzopyran-2-one

• Inchi： InChI=1S/C24H26N2O2S/c1-3-5-13-26(14-6-4-2)18-12-11-17-15-19(24(27)28-21(17)16-18)23-25-20-9-7-8-10-22(20)29-23/h7-12,15-16H,3-6,13-14H2,1-2H3
• InChI Key： PXWDUDKMXGXKDP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 406.17149925Da
• Monoisotopic Mass: 406.17149925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 70.7Ų